Cas no 865248-87-9 (4-cyano-N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-cyano-N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865248-87-9
• MF: C₁₈H₁₀FN₃OS
• MW: 335.354905605316
• CID: 5778680
• PubChem ID: 3383921
• Update Time: 2025-06-07

4-cyano-N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• (Z)-4-cyano-N-(4-fluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide
• SR-01000908679-1
• 4-cyano-N-[(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 865248-87-9
• SR-01000908679
• AKOS024607566
• F1366-4653
• 4-cyano-N-(4-fluoro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide
• Benzamide, 4-cyano-N-[4-fluoro-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-
• 4-cyano-N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

• Inchi： 1S/C18H10FN3OS/c1-2-10-22-16-14(19)4-3-5-15(16)24-18(22)21-17(23)13-8-6-12(11-20)7-9-13/h1,3-9H,10H2/b21-18-
• InChI Key： JUNLQCGVORCGDC-UZYVYHOESA-N
• SMILES： S1/C(=N\C(C2C=CC(C#N)=CC=2)=O)/N(CC#C)C2C(=CC=CC1=2)F

Computed Properties

• Exact Mass: 335.05286129g/mol
• Monoisotopic Mass: 335.05286129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 533.8±60.0 °C(Predicted)
• pka: -4?+-.0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-cyano-N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Comprehensive Analysis of 4-cyano-N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865248-87-9)

In the realm of organic chemistry and pharmaceutical research, 4-cyano-N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865248-87-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its benzothiazole core and cyano and fluoro substituents, is a subject of interest for researchers exploring novel bioactive molecules. Its Z-configuration and prop-2-yn-1-yl side chain further enhance its reactivity, making it a valuable candidate for drug discovery and material science.

The molecular structure of 4-cyano-N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide features a benzothiazole ring fused with a dihydro moiety, which is pivotal for its stability and interaction with biological targets. The presence of a fluoro group at the 4-position and a cyano group attached to the benzamide fragment contributes to its electronic properties, influencing its binding affinity and solubility. These attributes are often searched by chemists investigating structure-activity relationships (SAR) and drug-likeness parameters.

Recent trends in pharmaceutical research highlight the growing demand for fluorinated compounds and heterocyclic scaffolds, both of which are embodied in this molecule. Fluorination, in particular, is a hot topic due to its ability to improve metabolic stability and bioavailability. The prop-2-yn-1-yl group, a hallmark of click chemistry applications, opens avenues for modular synthesis and bioconjugation, aligning with the current focus on targeted drug delivery and precision medicine.

From a synthetic perspective, CAS No. 865248-87-9 is often discussed in the context of green chemistry and atom economy. Researchers are increasingly interested in optimizing its synthesis to minimize waste and reduce environmental impact. Questions such as "How to synthesize 4-cyano-N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide efficiently?" or "What are the catalytic systems for its preparation?" are frequently encountered in academic and industrial forums.

In the field of medicinal chemistry, this compound's potential as a kinase inhibitor or receptor modulator is under exploration. Its benzothiazole scaffold is known to exhibit diverse biological activities, including anti-inflammatory and anticancer effects. The incorporation of a cyano group often enhances binding to enzymatic pockets, making it a promising lead for drug development. Such characteristics resonate with the rising interest in small-molecule therapeutics and personalized healthcare.

Furthermore, the compound's photophysical properties are of interest to material scientists. The fluoro and cyano substituents can influence its absorption and emission spectra, making it a candidate for organic electronics and sensor technologies. With the surge in demand for sustainable materials, researchers are probing its utility in OLEDs and bioimaging probes.

In summary, 4-cyano-N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865248-87-9) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and chemical biology. Its structural complexity and functional diversity make it a compelling subject for ongoing research, particularly in areas like drug discovery, catalysis, and molecular design. As the scientific community continues to unravel its potential, this molecule is poised to play a pivotal role in addressing contemporary challenges in health and technology.